![molecular formula C8H7ClN2S B585526 5-Chloro-6-methyl-1,3-dihydrobenzimidazole-2-thione CAS No. 158657-00-2](/img/structure/B585526.png)
5-Chloro-6-methyl-1,3-dihydrobenzimidazole-2-thione
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Overview
Description
“5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazole-2-thione” is a chemical compound with the molecular formula C13H7Cl3N2OS . It has an average mass of 345.632 Da and a monoisotopic mass of 343.934479 Da . This compound is used in the preparation of triclabendazoles, which are drugs used to treat liver fluke .
Synthesis Analysis
The synthesis of benzimidazole-thione derivatives involves alkylation reactions . Alkylated, benzylated, and bromoalkylated benzimidazole-thione that intramolecularly heterocyclized to 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole were synthesized . The chemical structure of the synthesized product was characterized by Infra Red, 1H-NMR, 13C-NMR, and Mass spectroscopy .Molecular Structure Analysis
The molecular structure of the synthesized product was confirmed by X-ray single crystallography .Chemical Reactions Analysis
Benzimidazole is a base and can be deprotonated with stronger bases . It can also be alkylated and serves as a ligand in coordination chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazole-2-thione” include a boiling point of 427.4±55.0 °C (Predicted), a density of 1.66±0.1 g/cm3 (Predicted), and a pKa of 9.21±0.30 (Predicted) .properties
IUPAC Name |
6-chloro-5-methyl-1,6-dihydrobenzimidazole-2-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2S/c1-4-2-6-7(3-5(4)9)11-8(12)10-6/h2-3,5H,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVTQXRJFUFAJFP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=S)NC2=CC1Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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